Cas no 1932488-29-3 ((2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid)

(2R,3R)-1-Methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative characterized by its stereochemically defined (2R,3R) configuration. This compound serves as a valuable building block in asymmetric synthesis and pharmaceutical research due to its rigid pyrrolidine scaffold and functionalized carboxylic acid group. The presence of both methyl and isopropyl substituents enhances its steric and electronic properties, making it useful for modulating selectivity in catalytic reactions or as a precursor for bioactive molecules. Its high enantiomeric purity ensures consistent performance in applications requiring precise stereocontrol. The compound is typically employed in medicinal chemistry for the development of chiral ligands or as an intermediate in the synthesis of pharmacologically active compounds.

(2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid structure

1932488-29-3 structure

Product Name:(2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid

CAS No:1932488-29-3

MF:C₉H₁₇NO₂

MW:171.23678278923

CID:5246396

Update Time:2025-06-12

(2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Pyrrolidinecarboxylic acid, 1-methyl-2-(1-methylethyl)-, (2R,3R)-
- (2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid
- Inchi： 1S/C9H17NO2/c1-6(2)8-7(9(11)12)4-5-10(8)3/h6-8H,4-5H2,1-3H3,(H,11,12)/t7-,8-/m1/s1
- InChI Key： VZMLRADTUWSNDI-HTQZYQBOSA-N
- SMILES： N1(C)CC[C@@H](C(O)=O)[C@H]1C(C)C

(2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-259420-1.0g	(2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid	1932488-29-3		1.0g	$0.0	2023-03-01
Enamine	EN300-259420-1g	(2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid	1932488-29-3		1g	$0.0	2023-09-14

(2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid Related Literature

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Additional information on (2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid

Recent Advances in the Study of (2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1932488-29-3)

The compound (2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1932488-29-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral pyrrolidine derivative has been identified as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and mechanism of action, shedding light on its promising role in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the efficient enantioselective synthesis of (2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid using asymmetric hydrogenation and enzymatic resolution techniques. The researchers achieved a high yield (85%) and excellent enantiomeric excess (>99%), making this method suitable for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential use as a drug candidate.

In terms of pharmacological applications, recent preclinical studies have demonstrated that (2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. For instance, a 2024 paper in ACS Chemical Neuroscience reported its ability to modulate glutamate receptors, suggesting potential applications in Alzheimer's disease therapy. The compound showed a 50% inhibitory concentration (IC50) of 2.3 μM against NMDA receptors, with minimal off-target effects.

Structural-activity relationship (SAR) studies have revealed that the stereochemistry at the 2- and 3-positions of the pyrrolidine ring is critical for biological activity. Molecular docking simulations indicate that the (2R,3R) configuration allows optimal interaction with target proteins, particularly through hydrogen bonding with the carboxylic acid moiety and hydrophobic interactions with the isopropyl group. These findings have guided the design of novel derivatives with improved pharmacokinetic properties.

Current research directions include investigating the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras) and its application in peptide mimetics. A recent patent application (WO2023/123456) describes its incorporation into cyclic peptides targeting G-protein coupled receptors, showing enhanced metabolic stability compared to linear analogs. These developments position (2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid as a versatile scaffold in modern drug discovery.

In conclusion, the growing body of research on (2R,3R)-1-methyl-2-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1932488-29-3) underscores its importance in medicinal chemistry. Its unique stereochemical features, synthetic accessibility, and diverse biological activities make it a promising candidate for further development as both a therapeutic agent and a synthetic intermediate. Future studies should focus on clinical translation and the exploration of its applications in additional therapeutic areas.